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Compound of Interest

Compound Name: DMT7

Cat. No.: B15577559 Get Quote

Disclaimer: The following guide provides safety and logistical information for handling N,N-

Dimethyltryptamine (DMT) in a laboratory setting, based on available safety data. The

substance referred to as "DMT7" in the query is not a standard chemical identifier. This

document assumes the query pertains to N,N-Dimethyltryptamine (CAS Number: 61-50-7), a

potent hallucinogenic compound and a Schedule I controlled substance in the United States.[1]

[2][3] All procedures must be conducted in strict accordance with all applicable local, state, and

federal regulations.

This information is intended for researchers, scientists, and drug development professionals in

authorized laboratory settings.

Hazard Identification and Classification
N,N-Dimethyltryptamine is classified as a hazardous chemical.[4] It is toxic if swallowed, in

contact with skin, or if inhaled.[4] It is also a highly flammable liquid and vapor.[4] Due to its

psychoactive properties, it can cause drowsiness or dizziness. High doses may lead to serious

health risks, including seizures, respiratory arrest, and coma.[5][6]
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Hazard Classification Category Hazard Statement

Flammable Liquids Category 2
H225: Highly flammable liquid

and vapour.[4]

Acute Toxicity (Oral) Category 3 H301: Toxic if swallowed.[4]

Acute Toxicity (Dermal) Category 3
H311: Toxic in contact with

skin.[4]

Acute Toxicity (Inhalation) Category 3 H331: Toxic if inhaled.[4]

Serious Eye Damage/Irritation Category 2A
H319/H320: Causes serious

eye irritation.[4][7]

Specific Target Organ Toxicity

(Single Exposure)
Category 1

H370: Causes damage to

organs.[4]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H336: May cause drowsiness

or dizziness.

Reproductive Toxicity Category 1B
H360D: May damage the

unborn child.[4]

Personal Protective Equipment (PPE)
A comprehensive PPE plan is mandatory for handling DMT. The level of PPE should be

determined by a risk assessment of the specific procedure and the quantities being handled.

PPE Selection Workflow
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Risk Assessment

Respiratory Protection Level

Assess Procedure:
- Quantity of DMT

- Potential for aerosol/vapor generation
- Duration of handling

Chemical-Resistant Lab Coat or Apron

Always Required

Impermeable Gloves
(e.g., Nitrile, Neoprene)

- Check manufacturer's breakthrough time

Always Required

Chemical Splash Goggles or Face Shield

Always Required

Respiratory Protection

Based on Inhalation Risk

Work in a certified chemical fume hood

Primary Control

If fume hood is not feasible:
- Use a NIOSH-approved respirator with organic vapor cartridges

Secondary Control

Click to download full resolution via product page

Caption: Workflow for selecting appropriate PPE based on risk assessment.

Quantitative Handling Guidance[4]

Quantity of DMT Required Containment

Up to 25 grams Class II Biological Safety Cabinet

25 grams to 1 kilogram
Class II Biological Safety Cabinet or equivalent

containment system

Exceeding 1 kilogram
Specific containment, a hood, or Class II

Biological Safety Cabinet
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Safe Handling and Storage
Operational Plan:

Training: All personnel must be trained on the specific hazards of DMT and the procedures

outlined in the Safety Data Sheet (SDS).

Ventilation: Always handle DMT in a well-ventilated area, preferably within a certified

chemical fume hood.[7]

Ignition Sources: Keep DMT away from heat, sparks, open flames, and other ignition

sources.[4][8] No smoking is permitted in the handling area.[4][8]

Personal Hygiene: Wash hands thoroughly after handling and before breaks or at the end of

the workday. Do not eat, drink, or smoke when using this product.[7]

Storage: Store in original, tightly closed containers in a cool, well-ventilated, and secure

location.[4][8] The substance should be stored locked up and may require storage in a vault

designed for drugs of addiction, subject to federal and state regulations.[4]

Emergency Procedures and First Aid
Immediate and appropriate first aid is critical in the event of an exposure.

First Aid Workflow for Exposure
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Route of Exposure

Immediate Actions

Exposure Event Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
If not breathing, give artificial respiration.

Perform CPR if necessary.

Remove contaminated clothing immediately.
Wipe off material with a dry cloth.

Wash skin with running water.

Immediately flush eyes with running water for at least 15 minutes.
Keep eyelids apart.

Remove contact lenses if possible.

Do NOT induce vomiting.
Rinse mouth.

Lay patient down, keep warm and rested.

Seek Immediate Medical Attention
Transport to hospital or doctor without delay.

Click to download full resolution via product page

Caption: Step-by-step first aid procedures for different exposure routes.

Spill Response:

Evacuate: Immediately evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Ignition Sources: Remove all sources of ignition.[4]

Containment: Wearing appropriate PPE, control and contain the spill. Avoid breathing

vapors.[4]

Cleanup: Absorb the spill with inert material (e.g., vermiculite, sand) and place it in a sealed

container for disposal.
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Decontamination: Clean the spill area thoroughly. Do not allow wash water to enter drains.[4]

Experimental Protocols: Extraction Methodology
The following is a generalized methodology for a common laboratory extraction process.

Specifics may vary based on the source material and desired purity.

Acid-Base Extraction Workflow
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Start: Powdered Source Material
(e.g., Mimosa hostilis root bark)

1. Acidification
- Suspend material in acidic solution

(e.g., dilute mineral acid)
- Converts DMT to a water-soluble salt

2. Filtration
- Separate solid plant material from the acidic aqueous solution

3. Basification
- Add a base (e.g., NaOH) to the aqueous solution

- Converts DMT salt to its freebase form (water-insoluble)

4. Solvent Extraction
- Add a non-polar solvent (e.g., naphtha, chloroform)

- DMT freebase moves into the solvent layer

5. Separation
- Use a separatory funnel to isolate the organic solvent layer containing DMT

6. Evaporation/Precipitation
- Evaporate the solvent or use precipitation techniques

to isolate DMT crystals

End: Isolated DMT
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Waste Segregation

Generate Waste
(Unused DMT, contaminated materials, empty containers)

Contaminated Solids
(Gloves, absorbent pads, glassware)

Contaminated Solvents & Aqueous Solutions Unused or Expired DMT

Collect in separate, sealed, and clearly labeled
hazardous waste containers

Store in a designated, secure hazardous waste
accumulation area, away from incompatible materials

Arrange for disposal via an authorized
hazardous or special waste collection service

Document Disposal Records

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-dmt7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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